Cas no 1508082-98-1 (2-Methylbenzo[d]thiazole-4-carboximidamide)

• Product Name: 2-Methylbenzo[d]thiazole-4-carboximidamide
• CAS No: 1508082-98-1
• MF: C₉H₉N₃S
• MW: 191.252859830856
• CID: 5738238
• PubChem ID: 83677224
• Update Time: 2023-11-10

2-Methylbenzo[d]thiazole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-Methylbenzo[d]thiazole-4-carboximidamide
• 1508082-98-1
• 4-Benzothiazolecarboximidamide, 2-methyl-

• Inchi： 1S/C9H9N3S/c1-5-12-8-6(9(10)11)3-2-4-7(8)13-5/h2-4H,1H3,(H3,10,11)
• InChI Key： WXHUIGFFZUOPMZ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C(C(=N)N)=CC=CC1=2

Computed Properties

• Exact Mass: 191.05171847g/mol
• Monoisotopic Mass: 191.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 91Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 344.3±34.0 °C(Predicted)
• pka: 10.00±0.30(Predicted)